Cas no 2361679-66-3 (Ethyl 5-fluoro-7-[4-[(prop-2-enoylamino)methyl]benzoyl]-2-oxa-7-azaspiro[3.4]octane-5-carboxylate)

• Product Name: Ethyl 5-fluoro-7-[4-[(prop-2-enoylamino)methyl]benzoyl]-2-oxa-7-azaspiro[3.4]octane-5-carboxylate
• CAS No: 2361679-66-3
• MF: C₂₀H₂₃FN₂O₅
• MW: 390.405429124832
• CID: 5923355
• PubChem ID: 145891768
• Update Time: 2025-05-19

Ethyl 5-fluoro-7-[4-[(prop-2-enoylamino)methyl]benzoyl]-2-oxa-7-azaspiro[3.4]octane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 8-fluoro-6-{4-[(prop-2-enamido)methyl]benzoyl}-2-oxa-6-azaspiro[3.4]octane-8-carboxylate
• Ethyl 5-fluoro-7-[4-[(prop-2-enoylamino)methyl]benzoyl]-2-oxa-7-azaspiro[3.4]octane-5-carboxylate
• EN300-26603698
• 2361679-66-3
• Z2233839140

• Inchi： 1S/C20H23FN2O5/c1-3-16(24)22-9-14-5-7-15(8-6-14)17(25)23-10-19(12-27-13-19)20(21,11-23)18(26)28-4-2/h3,5-8H,1,4,9-13H2,2H3,(H,22,24)
• InChI Key： AJHJICGRDTYQPM-UHFFFAOYSA-N
• SMILES： FC1(C(=O)OCC)CN(C(C2C=CC(CNC(C=C)=O)=CC=2)=O)CC21COC2

Computed Properties

• Exact Mass: 390.15910000g/mol
• Monoisotopic Mass: 390.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.9Ų

Additional information on Ethyl 5-fluoro-7-[4-[(prop-2-enoylamino)methyl]benzoyl]-2-oxa-7-azaspiro[3.4]octane-5-carboxylate

Professional Introduction to Ethyl 5-fluoro-7-[4-[(prop-2-enoylamino)methyl]benzoyl]-2-oxa-7-azaspiro[3.4]octane-5-carboxylate (CAS No. 2361679-66-3)

Ethyl 5-fluoro-7-[4-[(prop-2-enoylamino)methyl]benzoyl]-2-oxa-7-azaspiro[3.4]octane-5-carboxylate, identified by its CAS number 2361679-66-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of spirocyclic structures, which are known for their unique molecular architecture and potential biological activity. The presence of fluorine, benzoyl, and amino functional groups in its molecular framework suggests a high degree of complexity and specificity, making it a promising candidate for further investigation in medicinal chemistry.

The structural features of Ethyl 5-fluoro-7-[4-[(prop-2-enoylamino)methyl]benzoyl]-2-oxa-7-azaspiro[3.4]octane-5-carboxylate contribute to its potential utility in various therapeutic applications. The spirocyclic core, consisting of an oxazole and azaspiro ring system, provides a rigid scaffold that can enhance binding affinity and selectivity. Additionally, the fluorine atom at the 5-position is often incorporated into drug molecules to improve metabolic stability and binding interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the pharmacological properties of such complex molecules more efficiently. The use of high-throughput screening and virtual docking techniques has facilitated the identification of novel pharmacophores within this compound. Studies have indicated that the benzoyl and prop-2-enoylamino groups may play a crucial role in modulating receptor interactions, particularly in the context of enzyme inhibition and neurotransmitter receptor binding.

In the realm of drug discovery, Ethyl 5-fluoro-7-[4-[(prop-2-enoylamino)methyl]benzoyl]-2-oxa-7-azaspiro[3.4]octane-5-carboxylate has been investigated for its potential role in addressing various diseases. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain kinases and proteases, which are key targets in oncology and inflammatory disorders. The spirocyclic structure is particularly interesting because it can mimic natural product scaffolds that have shown significant therapeutic efficacy.

The synthesis of this compound involves multiple steps, including condensation reactions, cyclization, and functional group transformations. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve high yields and enantiopurity. These techniques are essential for producing pharmaceutical-grade materials that meet stringent regulatory requirements.

The incorporation of fluorine into drug molecules is a well-established strategy to enhance their pharmacokinetic properties. In the case of Ethyl 5-fluoro-7-[4-[(prop-2-enoylamino)methyl]benzoyl]-2-oxa-7-azaspiro[3.4]octane-5-carboxylate, the fluorine atom at the 5-position likely contributes to improved metabolic stability by resisting hydrolysis and oxidation. This characteristic is particularly valuable for drugs that require prolonged half-lives in vivo.

Current research is focused on optimizing the synthetic routes to this compound to improve scalability and cost-effectiveness. Additionally, efforts are underway to explore its derivatives to identify more potent analogs with enhanced biological activity. The use of combinatorial chemistry and library synthesis techniques allows researchers to rapidly generate a diverse set of compounds for screening purposes.

The potential applications of Ethyl 5-fluoro-7-[4-[(prop-2-enoylamino)methyl]benzoyl]-2-oxa-7-azaspiro[3.4]octane-5-carboxylate extend beyond oncology. Studies have hinted at its utility in treating neurological disorders, where modulation of neurotransmitter receptors is crucial. The spirocyclic scaffold may provide a unique mechanism of action by interacting with multiple binding sites on target proteins.

As computational methods continue to evolve, the ability to predict the biological activity of complex molecules like this one has significantly improved. Machine learning algorithms can analyze large datasets to identify patterns that correlate with biological efficacy, thereby guiding the design of more effective drug candidates. This interdisciplinary approach combines expertise from organic chemistry, biochemistry, and computational science.

The future prospects for Ethyl 5-fluoro-7-[4-[(propylene oxide)]methyl]benzamide are promising, with ongoing studies aimed at elucidating its mechanism of action and optimizing its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical applications. The development pipeline for this compound represents a testament to the importance of innovative research in addressing unmet medical needs.